Cas no 1594808-61-3 (1-(2-iodo-1-methoxyethyl)-2-methylbenzene)
1594808-61-3 structure
Product Name:1-(2-iodo-1-methoxyethyl)-2-methylbenzene
CAS No:1594808-61-3
MF:C10H13IO
MW:276.114095449448
CID:6189376
PubChem ID:114771938
Update Time:2024-01-11
1-(2-iodo-1-methoxyethyl)-2-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-iodo-1-methoxyethyl)-2-methylbenzene
- EN300-1133808
- 1594808-61-3
-
- Inchi: 1S/C10H13IO/c1-8-5-3-4-6-9(8)10(7-11)12-2/h3-6,10H,7H2,1-2H3
- InChI Key: FJZHBGNGZPDQPT-UHFFFAOYSA-N
- SMILES: ICC(C1C=CC=CC=1C)OC
Computed Properties
- Exact Mass: 276.00111g/mol
- Monoisotopic Mass: 276.00111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 9.2Ų
1-(2-iodo-1-methoxyethyl)-2-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1133808-0.05g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1133808-0.1g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1133808-0.25g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1133808-0.5g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1133808-1.0g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 1g |
$928.0 | 2023-06-09 | ||
| Enamine | EN300-1133808-2.5g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1133808-5.0g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 5g |
$2692.0 | 2023-06-09 | ||
| Enamine | EN300-1133808-10.0g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 10g |
$3992.0 | 2023-06-09 | ||
| Enamine | EN300-1133808-1g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1133808-5g |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene |
1594808-61-3 | 95% | 5g |
$2028.0 | 2023-10-26 |
1-(2-iodo-1-methoxyethyl)-2-methylbenzene Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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